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Compound of Interest

Compound Name:
Dimethyl 2,5-dioxocyclohexane-

1,4-dicarboxylate

Cat. No.: B1329662 Get Quote

A Technical Guide to Dimethyl 2,5-
dioxocyclohexane-1,4-dicarboxylate
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of Dimethyl 2,5-dioxocyclohexane-
1,4-dicarboxylate, a versatile organic compound. This document outlines its alternative

names, physicochemical properties, synthesis protocols, and key applications, with a focus on

its role in pigment production.

Nomenclature and Identification
Dimethyl 2,5-dioxocyclohexane-1,4-dicarboxylate is known by several alternative names in

scientific literature and chemical databases. Its IUPAC name is dimethyl 2,5-
dioxocyclohexane-1,4-dicarboxylate.[1][2] The most common synonyms are Dimethyl

succinylsuccinate and Succinosuccinic acid, dimethyl ester.[1][2] It is also frequently referred to

as Dimethyl 2,5-dioxo-1,4-cyclohexanedicarboxylate and abbreviated as DMSS.[1][3]

A comprehensive list of its identifiers is provided in the table below.
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Identifier Type Value

IUPAC Name
dimethyl 2,5-dioxocyclohexane-1,4-

dicarboxylate

Synonyms

Dimethyl succinylsuccinate, Succinosuccinic

acid, dimethyl ester, Dimethyl 2,5-dioxo-1,4-

cyclohexanedicarboxylate, DMSS, Dimethyl 1,4-

cyclohexanedione-2,5-dicarboxylate

CAS Number 6289-46-9

Molecular Formula C₁₀H₁₂O₆

Molecular Weight 228.20 g/mol

InChI Key MHKKFFHWMKEBDW-UHFFFAOYSA-N

SMILES COC(=O)C1CC(=O)C(CC1=O)C(=O)OC

EC Number 228-528-9

PubChem CID 94866

Physicochemical Properties
Dimethyl 2,5-dioxocyclohexane-1,4-dicarboxylate is a white to light yellow-green fine

crystalline powder at room temperature.[4] A summary of its key physicochemical properties is

presented below.

Property Value

Physical State Solid

Melting Point 154-157 °C[5]

Boiling Point 330 °C (estimate)[6]

Density 1.306 g/cm³[7]

Water Solubility 0.0016 g/L[1][8]

Assay ≥98.0% (HPLC)[5]
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Synthesis and Experimental Protocols
The primary synthesis route for Dimethyl 2,5-dioxocyclohexane-1,4-dicarboxylate involves

the self-condensation of dimethyl succinate in the presence of a strong base, such as sodium

methoxide.[6] This reaction is a form of the Dieckmann condensation.

General Synthesis Protocol
A common method for the laboratory synthesis of Dimethyl 2,5-dioxocyclohexane-1,4-
dicarboxylate is detailed below, based on established procedures.

Materials:

Dimethyl succinate

Sodium methoxide

Inert solvent (e.g., liquid paraffin)

Methanol

Acid for neutralization (e.g., sulfuric acid)

Procedure:

Dimethyl succinate and an inert solvent such as liquid paraffin are added to a reaction vessel

equipped with a stirrer, thermometer, and condenser.

The mixture is heated under an inert atmosphere (e.g., nitrogen).

A solution of sodium methoxide in methanol is added dropwise to the heated mixture while

maintaining the reaction temperature.

After the addition is complete, the reaction mixture is stirred for several hours to ensure the

completion of the condensation reaction.

The resulting product mixture is then cooled.
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Acidification of the mixture is carried out by the addition of an acid, which leads to the

precipitation of the crude product.

The solid product is isolated by suction filtration and washed with a suitable solvent to

remove impurities.

The crude product is then dried to yield Dimethyl 2,5-dioxocyclohexane-1,4-
dicarboxylate. This process typically yields a product with a purity of over 99.5%.[9]

Reactants

Reaction Conditions

Dimethyl Succinate

Dieckmann Condensation

Sodium Methoxide

Inert Solvent (Liquid Paraffin)

Heating

Intermediate Product Acidification Dimethyl 2,5-dioxocyclohexane-1,4-dicarboxylate

Click to download full resolution via product page

Synthesis of Dimethyl 2,5-dioxocyclohexane-1,4-dicarboxylate.

Applications in Organic Synthesis
Dimethyl 2,5-dioxocyclohexane-1,4-dicarboxylate is a key intermediate in the synthesis of

various organic molecules, most notably high-performance quinacridone pigments.[3][10]
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These pigments, such as Pigment Red 122 and Pigment Violet 19, are widely used in paints,

inks, and plastics due to their excellent color fastness and durability.

Role in Quinacridone Pigment Synthesis
The synthesis of quinacridone pigments involves the condensation of Dimethyl 2,5-
dioxocyclohexane-1,4-dicarboxylate with anilines, followed by an oxidation and cyclization

reaction.

Dimethyl 2,5-dioxocyclohexane-1,4-dicarboxylate

Condensation

Aniline

Dihydroquinacridone Derivative Oxidation & Cyclization Quinacridone Pigment

Click to download full resolution via product page

General workflow for the synthesis of quinacridone pigments from DMSS.

Conclusion
Dimethyl 2,5-dioxocyclohexane-1,4-dicarboxylate, also known as Dimethyl

succinylsuccinate or DMSS, is a valuable and versatile intermediate in organic synthesis. Its

well-defined physicochemical properties and established synthesis protocols make it a reliable

building block for complex molecules. The primary application of this compound lies in the

production of high-performance quinacridone pigments, highlighting its industrial significance.

This guide provides essential technical information to support researchers and professionals in

the fields of chemistry and materials science.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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